Cas no 1562326-99-1 (Methyl 5-(3-hydroxyprop-1-en-1-yl)-2-methylfuran-3-carboxylate)

Methyl 5-(3-hydroxyprop-1-en-1-yl)-2-methylfuran-3-carboxylate is a furan-based ester derivative with a propenyl hydroxyl side chain, offering versatile reactivity for synthetic applications. Its structure combines a carboxylate ester group with an unsaturated hydroxypropyl substituent, making it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic frameworks or functionalized furan derivatives. The hydroxyl group enhances its utility in further derivatization, such as etherification or esterification, while the conjugated double bond allows for selective modifications like Michael additions or cycloadditions. This compound is suitable for pharmaceutical or agrochemical research, where furan motifs are often employed. Its stability under standard conditions ensures ease of handling in laboratory settings.
Methyl 5-(3-hydroxyprop-1-en-1-yl)-2-methylfuran-3-carboxylate structure
1562326-99-1 structure
Product Name:Methyl 5-(3-hydroxyprop-1-en-1-yl)-2-methylfuran-3-carboxylate
CAS No:1562326-99-1
MF:C10H12O4
MW:196.199883460999
CID:5758012
PubChem ID:165780938
Update Time:2025-11-02

Methyl 5-(3-hydroxyprop-1-en-1-yl)-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-1855475
    • 1562326-99-1
    • methyl 5-(3-hydroxyprop-1-en-1-yl)-2-methylfuran-3-carboxylate
    • Methyl 5-(3-hydroxyprop-1-en-1-yl)-2-methylfuran-3-carboxylate
    • Inchi: 1S/C10H12O4/c1-7-9(10(12)13-2)6-8(14-7)4-3-5-11/h3-4,6,11H,5H2,1-2H3/b4-3+
    • InChI Key: ARBGYTQHGUITFO-ONEGZZNKSA-N
    • SMILES: O1C(/C=C/CO)=CC(C(=O)OC)=C1C

Computed Properties

  • Exact Mass: 196.07355886g/mol
  • Monoisotopic Mass: 196.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 59.7Ų

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Additional information on Methyl 5-(3-hydroxyprop-1-en-1-yl)-2-methylfuran-3-carboxylate

Methyl 5-(3-hydroxyprop-1-en-1-yl)-2-methylfuran-3-carboxylate (CAS No. 1562326-99-1): A Comprehensive Overview

Methyl 5-(3-hydroxyprop-1-en-1-yl)-2-methylfuran-3-carboxylate (CAS No. 1562326-99-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This ester derivative, featuring a furan ring and a hydroxypropene side chain, represents an interesting class of compounds with diverse functionalities. The growing interest in furan-based compounds for pharmaceutical and material science applications makes this particular molecule worthy of detailed examination.

The molecular structure of Methyl 5-(3-hydroxyprop-1-en-1-yl)-2-methylfuran-3-carboxylate combines several important functional groups that contribute to its chemical behavior. The presence of both ester and hydroxyl moieties makes it a versatile intermediate for further chemical modifications. Researchers have shown particular interest in such functionalized furan derivatives due to their potential as building blocks for more complex molecules. The compound's CAS number 1562326-99-1 serves as its unique identifier in chemical databases and regulatory documentation.

In the context of current scientific trends, Methyl 5-(3-hydroxyprop-1-en-1-yl)-2-methylfuran-3-carboxylate aligns with several important research directions. The increasing demand for bio-based platform chemicals has put furan derivatives in the spotlight, as they can often be derived from renewable resources. Moreover, the compound's structural features make it relevant to studies in green chemistry and sustainable synthesis methodologies. These aspects are particularly important as industries seek to reduce their environmental footprint while maintaining chemical performance.

The synthesis and characterization of CAS 1562326-99-1 involve specialized organic chemistry techniques. Modern analytical methods such as NMR spectroscopy and mass spectrometry are typically employed to verify the structure and purity of this compound. The methyl furan carboxylate core structure presents interesting challenges and opportunities for synthetic chemists working on heterocyclic compound development. Recent publications have highlighted various synthetic routes to similar furan derivatives, reflecting the compound's importance in academic and industrial research.

Potential applications of Methyl 5-(3-hydroxyprop-1-en-1-yl)-2-methylfuran-3-carboxylate span multiple domains. In pharmaceutical research, such functionalized furans are investigated for their biological activity and potential as drug intermediates. The material science field explores these compounds for their possible use in polymer chemistry and specialty materials. Additionally, the fragrance and flavor industry often shows interest in furan derivatives due to their aromatic properties. The specific combination of functional groups in CAS 1562326-99-1 makes it particularly interesting for these applications.

From a commercial perspective, the market for furan-based chemicals like Methyl 5-(3-hydroxyprop-1-en-1-yl)-2-methylfuran-3-carboxylate has shown steady growth. Manufacturers and suppliers are increasingly focusing on developing efficient production processes for such specialty chemicals. The compound's CAS registry number 1562326-99-1 serves as an important reference for procurement and regulatory compliance in international trade. Current market trends indicate growing demand for high-purity samples of this compound from research institutions and specialty chemical companies.

Quality control and handling of Methyl 5-(3-hydroxyprop-1-en-1-yl)-2-methylfuran-3-carboxylate require standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper storage conditions (typically cool and dry environments) are recommended to maintain the compound's stability. Researchers working with this material should consult the relevant Safety Data Sheet (SDS) for specific handling instructions. The compound's hydroxypropene moiety suggests it should be protected from excessive heat and strong oxidizing agents.

Future research directions for CAS 1562326-99-1 may include exploration of its biological activities, development of novel synthetic methodologies, and investigation of its potential in material applications. The compound's structural features make it a promising candidate for further derivatization, particularly in the development of new chemical entities with specialized functions. As interest in sustainable chemistry continues to grow, compounds like Methyl 5-(3-hydroxyprop-1-en-1-yl)-2-methylfuran-3-carboxylate that combine renewable aspects with functional versatility are likely to receive increased attention from both academic and industrial researchers.

For researchers seeking information about Methyl 5-(3-hydroxyprop-1-en-1-yl)-2-methylfuran-3-carboxylate, several key resources are available. Chemical databases containing CAS 1562326-99-1 information provide essential physicochemical data, while scientific literature offers insights into its synthesis and applications. Suppliers specializing in furan derivatives and ester compounds can provide technical specifications and purity grades suitable for various research needs. The compound's growing importance ensures that new information continues to emerge in scientific publications and patent literature.

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